Cas no 2171693-60-8 (3-{(1-ethylcyclopropyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{(1-ethylcyclopropyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171693-60-8
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5879430
• PubChem ID: 165539165
• Update Time: 2025-05-20

3-{(1-ethylcyclopropyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(1-ethylcyclopropyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171693-60-8
• EN300-1514630
• 3-{[(1-ethylcyclopropyl)methyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C25H28N2O5/c1-2-25(11-12-25)15-26-23(30)21(13-22(28)29)27-24(31)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21H,2,11-15H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： UFXPOQVWTFNKOT-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC1(CC)CC1

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{(1-ethylcyclopropyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Recent Advances in the Study of 3-{(1-ethylcyclopropyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171693-60-8)

In recent years, the compound 3-{(1-ethylcyclopropyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171693-60-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-{(1-ethylcyclopropyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. The compound's structure includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis, suggesting its potential role in the development of peptide-based therapeutics.

Biological evaluations of 2171693-60-8 have revealed its activity as a modulator of specific enzymatic pathways. Preliminary in vitro studies indicate that this compound may interact with key proteins involved in inflammatory and metabolic disorders. For instance, research has demonstrated its ability to inhibit certain proteases, which could make it a candidate for treating conditions such as arthritis or diabetes. Further investigations are underway to elucidate its mechanism of action and to identify potential off-target effects.

In addition to its biochemical properties, the pharmacokinetic profile of 3-{(1-ethylcyclopropyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has been a subject of recent research. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for determining its suitability as a drug candidate. Early results suggest that the compound exhibits favorable stability and bioavailability, although further in vivo studies are needed to confirm these findings.

The potential clinical applications of 2171693-60-8 are vast, ranging from anti-inflammatory therapies to metabolic disease management. Researchers are particularly interested in its role as a scaffold for designing novel drugs with enhanced efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these discoveries into practical therapies.

In conclusion, 3-{(1-ethylcyclopropyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a promising avenue for future drug development. Its unique chemical structure and biological activity make it a valuable subject of ongoing research. As more data becomes available, this compound may pave the way for innovative treatments in the chemical biology and pharmaceutical fields.